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Compound of Interest

Compound Name: AVN-944

Cat. No.: B1256984 Get Quote

The proper disposal of chemical waste is a critical aspect of laboratory safety and

environmental responsibility. This guide provides detailed procedures for the safe handling and

disposal of AVN-944, a potent and selective inhibitor of inosine monophosphate

dehydrogenase (IMPDH), to ensure the safety of laboratory personnel and compliance with

regulations.[1][2][3] As AVN-944 is intended for research use only, adherence to established

laboratory waste management protocols is paramount.[2][4]

I. AVN-944 Waste Classification and
Characterization
AVN-944, also known as VX-944, is a bioactive small molecule that functions as a

noncompetitive inhibitor of IMPDH, an enzyme crucial for de novo guanine nucleotide

synthesis.[1][2][3] Its role in inhibiting DNA and RNA synthesis and its anti-cancer activities

necessitate that it be handled as a potentially hazardous chemical waste.[1][2] While specific

hazard classifications may vary by supplier, it is prudent to treat any unused, expired, or

contaminated AVN-944 as hazardous waste.

Key characteristics of AVN-944 to consider for disposal:
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Property Value Source

Physical Form Crystalline solid / Powder [5][6]

Molecular Formula C25H27N5O5 [3][5][7]

Molecular Weight 477.5 g/mol [3][5][7]

Solubility

Soluble in DMSO (up to 55

mg/mL) and DMF (30 mg/mL).

[4][5] Sparingly soluble in

aqueous solutions like

DMSO:PBS (pH 7.2) (1:3) at

0.25 mg/ml.[5]

[4][5]

Storage Temperature -20°C [4][5][7]

Stability

Stable for ≥ 4 years when

stored at -20°C as a solid.[5]

Solutions are noted to be

unstable and should be

prepared fresh.[1]

[1][5]

II. Step-by-Step Disposal Protocol for AVN-944
The following protocol is based on general best practices for laboratory chemical waste

disposal and should be adapted to comply with your institution's specific policies and local

regulations.[8][9][10]

Step 1: Waste Identification and Segregation

Designated Waste Stream: Classify all materials contaminated with AVN-944 as hazardous

chemical waste. This includes:

Unused or expired AVN-944 powder.

Solutions containing AVN-944.

Contaminated labware (e.g., pipette tips, centrifuge tubes, vials).
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Contaminated personal protective equipment (PPE) such as gloves and weighing papers.

Segregation: Do not mix AVN-944 waste with other waste streams, particularly incompatible

chemicals.[8][11] Keep solid and liquid waste separate.[11] For instance, do not mix

flammable solvent waste with aqueous AVN-944 solutions.

Step 2: Container Selection and Labeling

Container Choice: Use a chemically compatible, leak-proof container with a secure, tight-

fitting lid.[8][9][12] For solid waste, a high-density polyethylene (HDPE) container is suitable.

For liquid waste, ensure the container material is compatible with the solvent used (e.g.,

glass or a compatible polymer for DMSO solutions).

Labeling: Clearly and accurately label the waste container.[9] The label should include:

The words "Hazardous Waste".

The full chemical name: "AVN-944".

The concentration and volume of the waste.

The date the waste was first added to the container (accumulation start date).[9]

Any associated hazards (e.g., "Toxic").

Step 3: Waste Accumulation and Storage

Secure Storage: Store the waste container in a designated and well-ventilated satellite

accumulation area within the laboratory.[8][12]

Secondary Containment: Place the primary waste container in a secondary container, such

as a spill tray, to contain any potential leaks.[8][11]

Container Management: Keep the waste container closed at all times except when adding

waste.[10] Never overfill containers.[11]

Step 4: Final Disposal
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Professional Disposal: Arrange for the collection and disposal of the AVN-944 waste through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal contractor.[10]

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations, such as those established by the Resource Conservation and Recovery

Act (RCRA) in the United States.[8]

Documentation: Maintain detailed records of waste generation, storage, and disposal for

regulatory compliance and internal audits.[9]

Forbidden Disposal Methods:

DO NOT dispose of AVN-944 down the sink or in the regular trash.[8][10]

DO NOT attempt to neutralize or treat the chemical waste unless it is a documented and

approved laboratory procedure.[12]

DO NOT evaporate chemical waste in a fume hood as a method of disposal.[10]

III. Experimental Workflow and Disposal Pathway
Visualization
The following diagrams illustrate the general workflow for handling AVN-944 in a research

setting and the logical steps for its proper disposal.
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Caption: Experimental workflow for AVN-944 from storage to waste generation.
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Caption: Step-by-step logical pathway for the proper disposal of AVN-944 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1256984?utm_src=pdf-body-img
https://www.benchchem.com/product/b1256984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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